Methyl 4-((2-(2-chlorophenyl)-2-(dimethylamino)ethyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]carbamoyl]benzoate
• InChI: InChI=1S/C19H21ClN2O3/c1-22(2)17(15-6-4-5-7-16(15)20)12-21-18(23)13-8-10-14(11-9-13)19(24)25-3/h4-11,17H,12H2,1-3H3,(H,21,23)
• InChI Key: SNBOERBTZUARLO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=C(C=C1)C(=O)OC)C2=CC=CC=C2Cl
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

Methyl 4-((2-(2-chlorophenyl)-2-(dimethylamino)ethyl)carbamoyl)benzoate, also known as MDMB-CHMICA, is a synthetic cannabinoid that has gained attention due to its high potency and potential for abuse. This compound was first synthesized in 2014 and has since been included in the list of controlled substances in many countries. Despite its potential risks, MDMB-CHMICA has also been the subject of scientific research due to its unique chemical structure and potential therapeutic applications.

Scientific Research Applications

Nanoparticle Carriers for Agricultural Applications

Solid lipid nanoparticles and polymeric nanocapsules incorporating fungicides offer innovative solutions for plant disease management. They enable modified release profiles, enhanced site-specific delivery, minimized environmental and human toxicity, and improved stability and efficacy of the active compounds (Campos et al., 2015).

Water Contamination Monitoring

Advanced methodologies for detecting hormonally active UV filters in water sources highlight the presence of various organic compounds, including similar derivatives, in tap water and other clean waters, underscoring the environmental impact and the need for monitoring water quality (Díaz-Cruz et al., 2012).

Heterocyclic System Synthesis

Research into the synthesis of heterocyclic systems using derivatives shows potential for creating complex chemical structures, offering insights into the development of new pharmaceuticals and materials (Selič & Stanovnik, 1997).

Polymerization and Functionalization

The synthesis of polymers with specific end-functional groups through reactions of dimethylamino derivatives showcases the versatility of these compounds in tailoring polymers for specific applications, indicating their importance in materials science (Kim et al., 1998).

Antimicrobial Compound Development

The exploration of novel antimicrobial agents, including derivatives, against a range of pathogens, demonstrates the potential of these compounds in developing new treatments for bacterial and fungal infections (Ghorab et al., 2017).